3-Fluoro-4-methoxyphenyl methyl sulfide
Overview
Description
3-Fluoro-4-methoxyphenyl methyl sulfide (FMMS) is a chemical compound that has gained significant attention in the field of chemistry due to its unique properties and potential applications. FMMS is a sulfide derivative of methoxyphenyl, which is known for its antitumor and anti-inflammatory properties. FMMS has been found to have similar properties and has been studied extensively for its potential use in various scientific research applications.
Safety and Hazards
The safety and hazards of a compound describe its potential risks and precautions for handling. “3-Fluoro-4-methoxyphenyl methyl sulfide” is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has acute oral toxicity, can cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure). The target organs include the respiratory system .
properties
IUPAC Name |
2-fluoro-1-methoxy-4-methylsulfanylbenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9FOS/c1-10-8-4-3-6(11-2)5-7(8)9/h3-5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JVYAKYSVAWECNA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)SC)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9FOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Fluoro-4-methoxyphenyl methyl sulfide |
Synthesis routes and methods
Procedure details
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